Cas no 1261529-41-2 (2-(2-Bromo-3-(trifluoromethyl)benzoyl)pyridine)

• Product Name: 2-(2-Bromo-3-(trifluoromethyl)benzoyl)pyridine
• CAS No: 1261529-41-2
• MF: C₁₃H₇BrF₃NO
• MW: 330.099992990494
• CID: 4984497
• Update Time: 2025-11-02

2-(2-Bromo-3-(trifluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-3-(trifluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H7BrF3NO/c14-11-8(4-3-5-9(11)13(15,16)17)12(19)10-6-1-2-7-18-10/h1-7H
• InChI Key： BGCCFCFZSIVTSA-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=CC=C1C(C1C=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 4.1
• Topological Polar Surface Area: 30

Additional information on 2-(2-Bromo-3-(trifluoromethyl)benzoyl)pyridine

2-(2-Bromo-3-(trifluoromethyl)benzoyl)pyridine (CAS 1261529-41-2): A Versatile Chemical Intermediate for Modern Applications

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, 2-(2-Bromo-3-(trifluoromethyl)benzoyl)pyridine (CAS 1261529-41-2) has emerged as a compound of significant interest. This heterocyclic compound, featuring a pyridine ring and a benzoyl group substituted with bromo and trifluoromethyl functionalities, offers unique chemical properties that make it valuable in various applications.

The molecular structure of 2-(2-Bromo-3-(trifluoromethyl)benzoyl)pyridine combines several important features that contribute to its reactivity and utility. The presence of both electron-withdrawing groups (bromo and trifluoromethyl) and the electron-deficient pyridine ring creates a versatile scaffold for further chemical modifications. This combination is particularly relevant in current research trends focusing on fluorinated compounds and their applications in drug discovery and material science.

Recent studies highlight the growing importance of trifluoromethyl-containing compounds in medicinal chemistry. The CF3 group in 2-(2-Bromo-3-(trifluoromethyl)benzoyl)pyridine enhances metabolic stability and membrane permeability, making it a valuable building block for pharmaceutical research. Researchers are particularly interested in how this compound can be used to develop new kinase inhibitors or GPCR modulators, addressing current challenges in cancer therapy and neurological disorders.

In the field of agrochemicals, 2-(2-Bromo-3-(trifluoromethyl)benzoyl)pyridine shows promise as an intermediate for developing novel pesticides and herbicides. The unique combination of halogen atoms and fluorine substituents can contribute to improved bioactivity and environmental persistence, addressing current demands for more effective and sustainable crop protection solutions. This aligns with the global focus on sustainable agriculture and food security.

The synthesis and applications of 2-(2-Bromo-3-(trifluoromethyl)benzoyl)pyridine have gained attention in academic circles, with several recent publications exploring its potential. The compound's crystalline structure and thermal stability make it suitable for various catalysis applications and material science research. Its ability to participate in cross-coupling reactions makes it particularly valuable in palladium-catalyzed transformations, a hot topic in modern synthetic chemistry.

From a commercial perspective, the market for specialty chemicals like 2-(2-Bromo-3-(trifluoromethyl)benzoyl)pyridine is expanding rapidly. The growing demand for fluorinated pharmaceuticals and advanced materials has created new opportunities for manufacturers and suppliers of this compound. Quality control parameters such as purity levels, storage conditions, and handling procedures are critical considerations for potential buyers in the chemical industry.

Environmental and safety aspects of working with 2-(2-Bromo-3-(trifluoromethyl)benzoyl)pyridine are important considerations for researchers and industrial users. While the compound offers many benefits, proper laboratory practices and waste management protocols must be followed. The chemical community continues to develop greener synthetic routes for such compounds, aligning with the principles of green chemistry and sustainable development.

Future research directions for 2-(2-Bromo-3-(trifluoromethyl)benzoyl)pyridine may include exploring its potential in electronic materials, OLED technology, or as a ligand in coordination chemistry. The unique electronic properties imparted by its fluorine atoms and aromatic systems make it an interesting candidate for these emerging applications. As the scientific community continues to investigate this compound, we can expect to see new discoveries and applications in the coming years.

For researchers and industry professionals seeking high-quality 2-(2-Bromo-3-(trifluoromethyl)benzoyl)pyridine, it's essential to work with reputable suppliers who can provide comprehensive analytical data and technical support. The compound's growing importance in various fields underscores the need for reliable sources and standardized characterization methods to ensure consistent quality for research and development purposes.